2,5-(Dimethoxy-d6)-4-(propylsulfanyl)phenethylamine Hydrochloride

• IUPAC Name: 2-[4-propylsulfanyl-2,5-bis(trideuteriomethoxy)phenyl]ethanamine;hydrochloride
• InChI: InChI=1S/C13H21NO2S.ClH/c1-4-7-17-13-9-11(15-2)10(5-6-14)8-12(13)16-3;/h8-9H,4-7,14H2,1-3H3;1H/i2D3,3D3
• InChI Key: AHZKNSBEESCMGM-HVTBMTIBSA-N
• Canonical SMILES: CCCSC1=C(C=C(C(=C1)OC)CCN)OC.Cl
• Isomeric SMILES: [2H]C([2H])([2H])OC1=CC(=C(C=C1CCN)OC([2H])([2H])[2H])SCCC.Cl
• Molecular Formula: C13H22ClNO2S
• DSSTOX Substance ID: DTXSID60582559
• Molecular Weight: 297.87 g/mol
• CAS RN: 951400-19-4

Description

2,5-(Dimethoxy-d6)-4-(propylsulfanyl)phenethylamine Hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as 2C-P, a member of the 2C family of phenethylamines. 2C-P is a potent psychoactive substance that has been used as a recreational drug. However,

Mechanism of Action

The mechanism of action of 2C-P involves the activation of serotonin receptors in the brain. This activation leads to the release of neurotransmitters such as dopamine and norepinephrine, which are responsible for the psychoactive effects of the compound. The exact mechanism of action of 2C-P is still not fully understood and requires further research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-P are similar to other psychedelics, such as LSD and psilocybin. The compound has been found to cause alterations in perception, mood, and thought processes. It can also cause changes in heart rate, blood pressure, and body temperature. These effects are believed to be due to the compound's interaction with serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-P in lab experiments is its potency. The compound is highly potent, which means that small doses can produce significant effects. This makes it useful for studying the mechanisms of action of psychedelics. However, one limitation of using 2C-P is its potential for abuse. The compound has been used as a recreational drug, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 2C-P. One area of interest is its potential therapeutic applications. The compound has been found to have antidepressant and anxiolytic effects in animal studies, which suggests that it may have potential as a treatment for mental health disorders. Another area of interest is its interaction with other drugs. Studies have shown that 2C-P can interact with other substances, such as MDMA, which can lead to dangerous effects. Further research is needed to understand the potential risks and benefits of using 2C-P in combination with other drugs.
Conclusion:
In conclusion, 2,5-(Dimethoxy-d6)-4-(propylsulfanyl)phenethylamine Hydrochloride, also known as 2C-P, is a potent psychoactive substance that has potential applications in scientific research. The compound has been found to have high affinity for serotonin receptors, and its mechanism of action is still not fully understood. While there are advantages to using 2C-P in lab experiments, there are also limitations due to its potential for abuse. Future research on 2C-P should focus on its potential therapeutic applications and its interaction with other drugs.

Scientific Research Applications

2C-P has been used in various scientific research studies to investigate its mechanism of action and physiological effects. The compound has been found to have a high affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. This receptor binding activity is believed to be responsible for the psychoactive effects of 2C-P.